Cas no 1420982-37-1 (4-(((Pyrrolidin-3-ylmethyl)thio)methyl)pyridine hydrochloride)

• Product Name: 4-(((Pyrrolidin-3-ylmethyl)thio)methyl)pyridine hydrochloride
• CAS No: 1420982-37-1
• MF: C₁₁H₁₇ClN₂S
• MW: 244.784080266953
• CID: 2178701
• Update Time: 2023-08-06

4-(((Pyrrolidin-3-ylmethyl)thio)methyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(((Pyrrolidin-3-ylmethyl)thio)methyl)pyridine hydrochloride

• Inchi： 1S/C11H16N2S.ClH/c1-4-12-5-2-10(1)8-14-9-11-3-6-13-7-11;/h1-2,4-5,11,13H,3,6-9H2;1H
• InChI Key： NKLFNWQMYZPDRF-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CN=CC=1)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 157
• Topological Polar Surface Area: 50.2